Cas no 211245-41-9 (6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one)

• Product Name: 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• CAS No: 211245-41-9
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• MDL: MFCD24565937
• CID: 4637660
• PubChem ID: 9964420
• Update Time: 2025-05-26

6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(methylthio)-8H-pyrido-[2,3-d]pyrimidin-7-one
• 6-METHYL-2-(METHYLSULFANYL)-7H,8H-PYRIDO[2,3-D]PYRIMIDIN-7-ONE
• 211245-41-9
• CS-0055443
• 6-methyl-2-methylsulfanyl-8H-pyrido[2,3-d]pyrimidin-7-one
• 6-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
• BETPKCCUZWUHNW-UHFFFAOYSA-N
• SCHEMBL5262113
• P13975
• SB11199
• 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one

• MDL： MFCD24565937
• Inchi： 1S/C9H9N3OS/c1-5-3-6-4-10-9(14-2)12-7(6)11-8(5)13/h3-4H,1-2H3,(H,10,11,12,13)
• InChI Key： BETPKCCUZWUHNW-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C=C(C)C(=O)NC2=N1

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one

Comprehensive Analysis of 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 211245-41-9)

The compound 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 211245-41-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[2,3-d]pyrimidine core, has attracted attention for its diverse biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key features of this compound is its methylsulfanyl substituent, which enhances its binding affinity to certain biological targets. The presence of the 6-methyl group further modulates its physicochemical properties, making it a promising candidate for lead optimization in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for designing novel kinase inhibitors, a hot topic in oncology research.

In the context of current trends, 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one aligns with the growing demand for small molecule therapeutics and precision medicine. Its structural versatility allows for modifications that can improve bioavailability and selectivity, addressing common challenges in drug development. Additionally, its potential role in cancer immunotherapy and neurodegenerative disease research has sparked interest among scientists and investors alike.

From a synthetic chemistry perspective, the preparation of CAS No. 211245-41-9 involves multi-step reactions, often starting from readily available pyrimidine precursors. Optimizing the yield and purity of this compound is a focus area for process chemists, especially given the increasing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry. Researchers are also investigating its structure-activity relationships (SAR) to unlock new therapeutic possibilities.

The compound's physicochemical properties, such as solubility, logP, and stability, have been characterized to support its development as a drug candidate. These properties are critical for understanding its ADME profile (Absorption, Distribution, Metabolism, and Excretion), a key consideration in modern drug discovery. Computational modeling and AI-driven drug design tools are being employed to predict its interactions with biological targets, reflecting the integration of technology in chemical research.

In agrochemical applications, 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one has shown potential as a precursor for developing novel crop protection agents. Its heterocyclic framework is structurally similar to some known fungicides and herbicides, making it a valuable template for designing next-generation agricultural chemicals. This aligns with the global push for sustainable agriculture and reduced environmental impact.

Quality control and analytical methods for CAS No. 211245-41-9 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and development. The availability of high-quality reference standards is essential for accurate biological testing and regulatory submissions.

As the scientific community continues to explore the potential of pyrido[2,3-d]pyrimidine derivatives, 6-methyl-2-(methylsulfanyl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one stands out as a versatile building block. Its applications span from drug discovery to material science, demonstrating the broad utility of heterocyclic compounds in modern chemistry. Future research directions may include exploring its use in photodynamic therapy or as a ligand in catalysis, further expanding its scientific and industrial relevance.